Cas no 307531-71-1 (Praseodymium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)- (9CI))

• Product Name: Praseodymium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)- (9CI)
• CAS No: 307531-71-1
• MF: C₁₅H₅F₁₈O₇Pr
• MW: 780.074922323227
• CID: 300407
• PubChem ID: 24873959
• Update Time: 2026-05-14

Praseodymium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Praseodymium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)- (9CI)
• LogP
• (E)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one,praseodymium,hydrate
• PRASEODYMIUM(III) HEXAFLUOROACETYL-
• praseodymium(iii) hexafluoroacetylacetonate hydrate
• Praseodymium(III) hexafluoroacetylacetonate hydrate >=99.5%

• MDL： MFCD10567426
• Inchi： InChI=1S/3C5H2F6O2.H2O.Pr/c3*6-4(7,8)2(12)1-3(13)5(9,10)11;;/h3*1,12H;1H2;/b3*2-1+;;
• InChI Key： KNKOGZDXDBKNGE-AHUNZLEGSA-K
• SMILES： O.[Pr].FC(/C(=C\C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C\C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C\C(C(F)(F)F)=O)/O)(F)F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 834
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 114.5-127.7 °C (lit.)
• Solubility: Not determined

Praseodymium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Praseodymium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, monohydrate, (OC-6-11)- (9CI)

Praseodymium, Tris(1,1,1,5,5,5-Hexafluoro-2,4-Pentanedionato-KO,KO')-, Monohydrate (OC-6-11) - CAS No. 307531-71-1

The compound with CAS No. 307531-71-1, commonly referred to as Praseodymium, Tris(1,1,1,5,5,5-Hexafluoro-2,4-Pentanedionato-KO,KO')-, Monohydrate (OC-6-11), is a rare-earth complex that has garnered significant attention in recent scientific research. This compound is notable for its unique chemical structure and potential applications in advanced materials science and catalysis. The tris(hexafluoroacetylacetonato)praseodymium(III) core of this compound plays a pivotal role in its electronic and optical properties.

Recent studies have highlighted the importance of rare-earth complexes like this one in the development of high-efficiency luminescent materials. The hexafluoroacetylacetonato ligand (HFA) is known for its strong chelating ability and stability under various conditions. This makes the compound ideal for use in high-temperature applications and as a precursor for rare-earth-based nanoparticles. The monohydrate form of this compound ensures controlled hydration levels, which are critical for maintaining its structural integrity during synthesis and storage.

One of the most promising areas of research involving this compound is its application in laser materials. The praseodymium ion (Pr³⁺) exhibits distinctive electronic transitions that are highly desirable for solid-state laser systems. By incorporating this compound into polycrystalline or single-crystalline matrices, researchers have achieved significant improvements in laser efficiency and output stability. These advancements have implications for fields such as telecommunications, medical imaging, and defense technologies.

In addition to its optical properties, the tris(hexafluoroacetylacetonato)praseodymium(III) complex has also been explored for its potential in catalytic applications. The coordination environment around the praseodymium ion can be tailored to enhance its catalytic activity in reactions such as olefin polymerization and oxidation processes. Recent breakthroughs in this area have demonstrated the ability of this compound to act as a highly selective catalyst under mild reaction conditions.

The synthesis of this compound typically involves a multi-step process that includes the preparation of the hexafluoroacetylacetonate ligand followed by complexation with praseodymium salts. Advanced techniques such as high-resolution mass spectrometry and X-ray crystallography are employed to confirm the purity and structure of the final product. These analytical methods ensure that the compound meets stringent quality standards required for both research and industrial applications.

From an environmental standpoint, the development of efficient synthetic routes for this compound is crucial to minimizing waste and reducing the overall ecological footprint. Researchers are actively exploring green chemistry approaches that utilize renewable resources and minimize hazardous byproducts during synthesis.

In conclusion, Praseodymium, Tris(1,1,1,5,5,5-Hexafluoro-2,4-Pentanedionato-KO,KO')-, Monohydrate (OC-6-11) with CAS No. 307531-71-1 represents a cutting-edge material with vast potential across multiple scientific domains. Its unique properties make it a valuable tool for advancing technologies in optics, catalysis, and materials science while ongoing research continues to unlock new possibilities for its application.